N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide

• IUPAC Name: N-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]butanamide
• InChI: InChI=1S/C16H24N2O3S/c1-3-6-16(19)17-14-8-10-15(11-9-14)22(20,21)18-12-5-4-7-13(18)2/h8-11,13H,3-7,12H2,1-2H3,(H,17,19)
• InChI Key: JOMWXGGLQAQSDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide, commonly known as MPSP, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the protein-protein interaction between heat shock protein 90 (HSP90) and its client proteins. HSP90 is a molecular chaperone that plays a crucial role in the folding, stabilization, and activation of many client proteins, including oncogenic kinases, steroid hormone receptors, and transcription factors. MPSP has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections.

Mechanism of Action

MPSP exerts its biological effects by binding to the ATP-binding pocket of N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide and disrupting the interaction between N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide and its client proteins. This leads to the degradation of the client proteins and the inhibition of their downstream signaling pathways. MPSP has been shown to be more potent and selective than other N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide inhibitors, such as geldanamycin and 17-AAG.
Biochemical and Physiological Effects:
MPSP has been shown to induce cell cycle arrest and apoptosis in cancer cells by targeting multiple oncogenic pathways. It has also been found to reduce the accumulation of misfolded proteins and oxidative stress in animal models of neurodegenerative diseases. Additionally, MPSP has been shown to inhibit the replication of hepatitis C virus and dengue virus by targeting the viral NS3 and NS5 proteins, respectively.

Advantages and Limitations for Lab Experiments

One of the major advantages of MPSP is its high potency and selectivity for N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide. This makes it a valuable tool for studying the role of N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide in various biological processes. However, MPSP has a relatively low solubility in aqueous solutions, which can limit its use in some experiments. Additionally, MPSP has been shown to have off-target effects on other molecular chaperones, such as HSP70 and HSP27, which can complicate the interpretation of some experiments.

Future Directions

There are several future directions for the research on MPSP. One area of interest is the development of more potent and selective N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide inhibitors based on the structure of MPSP. Another area of interest is the investigation of the therapeutic potential of MPSP in combination with other drugs or therapies. Additionally, the role of N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide in viral infections and the potential of MPSP as an antiviral agent warrant further investigation.

Scientific Research Applications

MPSP has been extensively used in scientific research to study the role of N-{4-[(2-methyl-1-piperidinyl)sulfonyl]phenyl}butanamide in various biological processes. It has been shown to inhibit the growth and survival of cancer cells by targeting multiple oncogenic pathways, including HER2, EGFR, and AKT. MPSP has also been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, MPSP has been shown to have antiviral activity against hepatitis C virus and dengue virus.